Cas no 172469-92-0 (2(1H)-Pyridinone,3-amino-4-[(3,5-dimethylphenyl)thio]-5-methyl-)

• Product name: 2(1H)-Pyridinone,3-amino-4-[(3,5-dimethylphenyl)thio]-5-methyl-
• CAS No: 172469-92-0
• MF: C₁₄H₁₆N₂OS
• MW: 260.354641914368
• CID: 160817
• PubChem ID: 464580

2(1H)-Pyridinone,3-amino-4-[(3,5-dimethylphenyl)thio]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,3-amino-4-[(3,5-dimethylphenyl)thio]-5-methyl-
• 3-amino-4-(3,5-dimethylphenyl)sulfanyl-5-methyl-1H-pyridin-2-one
• 2(1H)-Pyridinone, 3-amino-4-((3,5-dimethylphenyl)thio)-5-methyl-
• 2-pyridinol, 3-amino-4-[(3,5-dimethylphenyl)thio]-5-methyl-
• 3-amino-4-[(3,5-dimethylphenyl)sulfanyl]-5-methylpyridin-2-ol
• CHEMBL140532
• 3-Amino-4-(3,5-dimethyl-phenylsulfanyl)-5-methyl-1H-pyridin-2-one
• JCLVNNAIQWKDAV-UHFFFAOYSA-N
• SCHEMBL7007761
• 3-amino-5-methyl-4-(3', 5'-dimethylphenyl) thio-pyridin-2(1H)-one
• 172469-92-0
• 2(1H)-Pyridinone, 3-amino-4-[(3,5-dimethylphenyl)thio]-5-methyl-
• DTXSID20169305
• BDBM50029660

• Inchi： InChI=1S/C14H16N2OS/c1-8-4-9(2)6-11(5-8)18-13-10(3)7-16-14(17)12(13)15/h4-7H,15H2,1-3H3,(H,16,17)
• InChI Key： JCLVNNAIQWKDAV-UHFFFAOYSA-N
• SMILES： CC1C=C(C)C=C(SC2C(C)=CNC(=O)C=2N)C=1

Computed Properties

• Exact Mass: 260.09848
• Monoisotopic Mass: 260.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 421.2°Cat760mmHg
• Flash Point: 208.6°C
• Refractive Index: 1.644
• PSA: 55.12